Cas no 79938-40-2 (1H-Benzimidazole, 1-ethyl-5-methoxy-)

• Product name: 1H-Benzimidazole, 1-ethyl-5-methoxy-
• CAS No: 79938-40-2
• MF: C₁₀H₁₂N₂O
• MW: 176.21508
• CID: 853285
• PubChem ID: 12737178

1H-Benzimidazole, 1-ethyl-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-ethyl-5-methoxy-
• 1-ethyl-5-methoxybenzimidazole
• 1H-Benzimidazole,1-ethyl-5-methoxy-(9CI)
• 1-Ethyl-5-methoxy-1H-benzimidazole
• SCHEMBL6758619
• 1-ethyl-5-methoxy-1H-benzo[d]imidazole
• DTXSID30508529
• 79938-40-2

• Inchi： InChI=1S/C10H12N2O/c1-3-12-7-11-9-6-8(13-2)4-5-10(9)12/h4-7H,3H2,1-2H3
• InChI Key： OOYWUJOGJNQRCK-UHFFFAOYSA-N
• SMILES： CCN1C=NC2=C1C=CC(=C2)OC

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27Ų